Cas no 62678-14-2 (1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-)

• Product Name: 1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-
• CAS No: 62678-14-2
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 435543
• PubChem ID: 12322908
• Update Time: 2025-04-19

1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-butanoic acid, 2,3-dihydro-4,6-dimethyl-
• 4-(4,6-dimethyl-2,3-dihydro-1H-inden-1-yl)butanoic acid
• DTXSID40488909
• 62678-14-2

• Inchi： 1S/C15H20O2/c1-10-8-11(2)13-7-6-12(14(13)9-10)4-3-5-15(16)17/h8-9,12H,3-7H2,1-2H3,(H,16,17)
• InChI Key： GFZKHSWXJGHAOA-UHFFFAOYSA-N
• SMILES： OC(CCCC1C2C=C(C)C=C(C)C=2CC1)=O

Computed Properties

• Exact Mass: 232.1464
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3